4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal
4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal
Brand Name:
Vulcanchem
CAS No.:
84371-64-2
VCID:
VC0049643
InChI:
InChI=1S/C31H41NO4/c1-5-13-30(34)15-11-25-23-10-14-29(33)20-31(35-17-18-36-31)16-12-26(29)27(23)24(19-28(25,30)2)21-6-8-22(9-7-21)32(3)4/h6-9,23-25,33-34H,10-12,14-20H2,1-4H3/t23-,24+,25-,28-,29+,30-/m0/s1
SMILES:
CC#CC1(CCC2C1(CC(C3=C4CCC5(CC4(CCC23)O)OCCO5)C6=CC=C(C=C6)N(C)C)C)O
Molecular Formula:
C31H41NO4
Molecular Weight:
491.672
4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal
CAS No.: 84371-64-2
Reference Standards
VCID: VC0049643
Molecular Formula: C31H41NO4
Molecular Weight: 491.672
| CAS No. | 84371-64-2 |
|---|---|
| Product Name | 4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal |
| Molecular Formula | C31H41NO4 |
| Molecular Weight | 491.672 |
| IUPAC Name | (5'R,8'S,11'R,13'S,14'S,17'S)-11'-[4-(dimethylamino)phenyl]-13'-methyl-17'-prop-1-ynylspiro[1,3-dioxolane-2,3'-2,4,6,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-5',17'-diol |
| Standard InChI | InChI=1S/C31H41NO4/c1-5-13-30(34)15-11-25-23-10-14-29(33)20-31(35-17-18-36-31)16-12-26(29)27(23)24(19-28(25,30)2)21-6-8-22(9-7-21)32(3)4/h6-9,23-25,33-34H,10-12,14-20H2,1-4H3/t23-,24+,25-,28-,29+,30-/m0/s1 |
| Standard InChIKey | RIJGHAHZKTWZNK-NJPSTFMDSA-N |
| SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC5(CC4(CCC23)O)OCCO5)C6=CC=C(C=C6)N(C)C)C)O |
| PubChem Compound | 40872452 |
| Last Modified | Nov 11 2021 |
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